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Compound of Interest

Compound Name: L-651392

Cat. No.: B1673810 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for L-651392, a leukotriene receptor antagonist.

Essential Safety and Disposal Information
L-651392 should be treated as a potentially hazardous chemical waste. Due to the presence of

bromine and a sulfur-containing heterocyclic structure, it is prudent to handle it with appropriate

personal protective equipment (PPE) and dispose of it following established protocols for

chemical waste.

Step-by-Step Disposal Protocol:
Personal Protective Equipment (PPE): Before handling L-651392, ensure you are wearing

appropriate PPE, including:

Chemical-resistant gloves (nitrile or neoprene)

Safety goggles or glasses with side shields

A laboratory coat

Waste Segregation:
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Dispose of pure L-651392 or materials heavily contaminated with it into a designated

"Halogenated Organic Waste" container.

Do not mix L-651392 with non-halogenated waste streams to avoid unnecessary

treatment costs and complex disposal procedures.

Acutely hazardous waste, such as that containing L-651392, should be collected in a

dedicated, clearly labeled, and sealed container.

Container Management:

Use a container that is in good condition, compatible with the chemical, and has a secure,

tight-fitting lid.

The container must be clearly labeled with "Hazardous Waste" and the full chemical name:

"L-651392". Avoid using abbreviations or chemical formulas.[1]

Keep the waste container closed except when adding waste.[1][2]

Decontamination of Labware:

Glassware and other lab materials that have come into contact with L-651392 should be

decontaminated.

Triple-rinse the contaminated items with a suitable solvent (e.g., ethanol or acetone).

Collect the rinsate as hazardous waste in the same "Halogenated Organic Waste"

container.[1]

After triple rinsing, the glassware can typically be washed with soap and water and

reused.

Disposal of Empty Containers:

Empty containers of L-651392 should be triple-rinsed with a suitable solvent.[1]

The rinsate must be collected and treated as hazardous waste.[1]
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After thorough rinsing and air-drying, deface the label and dispose of the container

according to your institution's guidelines for non-hazardous laboratory glass or plastic.[3]

Scheduling Waste Pickup:

Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area within the laboratory.

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste. Do not pour chemical waste down the drain.[1]

L-651392 Data Summary
Property Value Source

Molecular Formula C₁₄H₁₀BrNO₃S
Inferred from chemical

database

Chemical Class
Leukotriene Receptor

Antagonist
[2][4][5]

Appearance
Likely a solid at room

temperature

Inferred from similar

compounds

Disposal Category Halogenated Organic Waste Based on molecular structure

Experimental Protocols
While specific experimental protocols for the disposal of L-651392 are not publicly available,

the recommended procedures are based on established best practices for the disposal of

halogenated organic compounds in a laboratory setting. The "triple-rinse" method for

decontaminating containers and labware is a standard and widely accepted protocol in

chemical safety guidelines.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of L-
651392 and associated materials.
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Caption: Decision workflow for the proper disposal of L-651392 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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